Calciumlactatepentahydrate

• CAS: 5743-47-5
• Synonyms: Lactic Acid Calcium Salt (2:1) Pentahydrate; Propanoic Acid 2-Hydroxycalcium Salt Pentahydrate; Calcium Lactate Pentahydrate; Puracal DC
• Molecular Formula: C3H8CaO4
• Molecular Weight: 148.17 g/mol
• SMILES: CC(C(=O)O)O.O.[Ca]
• InChI: InChI=1S/C3H6O3.Ca.H2O/c1-2(4)3(5)6;;/h2,4H,1H3,(H,5,6);;1H2
• InChIKey: JCFHGKRSYPTRSS-UHFFFAOYSA-N

Calcium salt substitution risks formulation failure. Calcium lactate pentahydrate (USP/Ph. Eur.) provides pH-independent solubility (66 g/L) for reliable absorption in achlorhydric patients and PPI users. • Single filler-binder for direct-compression tablets-no co-excipient needed • ~50% higher absorption vs. calcium carbonate when gastric acid is low • Neutral pH (6.0-8.0) suits acid-labile APIs; 13% elemental calcium. Assay 98.0-101.0% (dried basis), LOD 22.0-27.0%. Bulk packaging available.

Calcium Lactate Pentahydrate: Procurement-Grade Profile

Calcium lactate pentahydrate (CLP) is a hydrated calcium salt of L-lactic acid with the molecular formula C₆H₁₀CaO₆·5H₂O and a molecular weight of 308.30 g/mol [1]. It is characterized as a white, practically odorless, crystalline powder that is freely soluble in water and practically insoluble in ethanol . CLP is recognized as a Generally Recognized as Safe (GRAS) food additive under the code E327 and is specified in major pharmacopoeias including USP, FCC, BP, Ph. Eur., and JP [2]. The compound provides a well-defined elemental calcium content of 13.04% to 14.51% on an as-is basis, with a typical purity assay of 98.0% to 101.0% (calculated on the dried basis) .

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 13144, Calcium lactate. Retrieved from pubchem.ncbi.nlm.nih.gov. View Source
• [2] European Food Safety Authority (EFSA). Food Additive Details: Calcium lactate (E327). Retrieved from webgate.ec.europa.eu. View Source

Why Calcium Lactate Pentahydrate Cannot Be Substituted

Although various calcium salts are marketed as interchangeable calcium sources, the pentahydrate form of calcium lactate exhibits unique performance characteristics that are not replicated by simpler or more common analogs. Its specific hydration state directly governs critical functional properties including solubility kinetics, compaction behavior in tablet manufacturing, and hygroscopic stability during storage [1]. In contrast to calcium carbonate, which has poor water solubility and requires gastric acid for dissolution, and calcium citrate, which exhibits limited solubility, the pentahydrate provides a highly soluble and bioavailable matrix [2]. Furthermore, the pentahydrate hydrate form has been shown to possess significantly superior compaction properties compared to its trihydrate analog, a critical differentiator in direct compression pharmaceutical manufacturing [3]. The following quantitative evidence establishes why procuring a specific grade of calcium lactate pentahydrate, rather than a generic substitute, is essential for performance-driven applications.

• [1] Sakata, Y., Shiraishi, S., Takayama, K., & Otsuka, M. (2005). Characterization of dehydration and hydration behavior of calcium lactate pentahydrate and its anhydrate. Colloids and Surfaces B: Biointerfaces, 46(3), 135-141. View Source
• [2] Sheikh, M. S., Santa Ana, C. A., Nicar, M. J., Schiller, L. R., & Fordtran, J. S. (1987). Gastrointestinal absorption of calcium from milk and calcium salts. New England Journal of Medicine, 317(9), 532-536. View Source
• [3] Bolhuis, G. K., & Chowhan, Z. T. (2001). DC Calcium lactate, a new filler-binder for direct compaction of tablets. International Journal of Pharmaceutics, 221(1-2), 77-86. View Source

Calcium Lactate Pentahydrate: Comparator Evidence

Solubility: Calcium Lactate vs. Gluconate and Carbonate

The aqueous solubility of calcium lactate pentahydrate is 6.7 g/100 mL at 25°C, a value that is approximately 10-fold higher than that of poorly soluble calcium carbonate [1]. The pentahydrate form exhibits superior solubility compared to its anhydrous counterpart (4.8 g/100 mL at 10°C and 5.8 g/100 mL at 20°C for the anhydrous form) due to its crystalline water content [2]. This hydration state also renders it more soluble than calcium citrate and calcium gluconate, making it a preferred choice for liquid formulations and applications requiring rapid dissolution [3].

Evidence Dimension	Aqueous Solubility (g/100 mL)
Target Compound Data	6.7 g/100 mL at 25°C (pentahydrate)
Comparator Or Baseline	Calcium carbonate: ~0.0014 g/100 mL at 25°C; Calcium lactate (anhydrous): 5.8 g/100 mL at 20°C
Quantified Difference	Approximately 10-fold higher solubility than calcium carbonate
Conditions	Aqueous solubility at 25°C, 1 atm

Why This Matters

This solubility advantage directly enables the formulation of clear, stable, and highly bioavailable liquid calcium supplements and fortified beverages, which is not feasible with poorly soluble salts like calcium carbonate.

• [1] Sheikh, M. S., Santa Ana, C. A., Nicar, M. J., Schiller, L. R., & Fordtran, J. S. (1987). Gastrointestinal absorption of calcium from milk and calcium salts. New England Journal of Medicine, 317(9), 532-536. View Source
• [2] Vavrusova, M., & Skibsted, L. H. (2013). Aqueous solubility of calcium L-lactate, calcium D-gluconate, and calcium D-lactobionate. Food Chemistry, 138(2-3), 1954-1958. View Source
• [3] Bolhuis, G. K., & Chowhan, Z. T. (2001). DC Calcium lactate, a new filler-binder for direct compaction of tablets. International Journal of Pharmaceutics, 221(1-2), 77-86. View Source

Net Calcium Absorption: Lactate vs. Gluconate

A head-to-head study comparing the compaction properties of calcium lactate pentahydrate (Puracal® DC) and calcium lactate trihydrate (Puracal® TP) demonstrated that the compaction properties of the pentahydrate form are 'much better' than those of the trihydrate [1]. Furthermore, the pentahydrate exhibits better compaction properties than dicalcium phosphate dihydrate, a widely used excipient, even when lubricated with magnesium stearate [1]. The pentahydrate's crystalline structure confers low compaction speed sensitivity, making it a suitable filler-binder for high-speed tablet production [1]. Tablets formulated with calcium lactate pentahydrate also exhibit a short disintegration time and rapid drug release [2].

Evidence Dimension	Compaction Properties and Tablet Disintegration
Target Compound Data	Calcium lactate pentahydrate (Puracal® DC): Superior compaction, low speed sensitivity, short disintegration time, rapid drug release.
Comparator Or Baseline	Calcium lactate trihydrate (Puracal® TP): Inferior compaction properties; Dicalcium phosphate dihydrate: Inferior compaction, especially with lubricant.
Quantified Difference	Qualitative superiority in compaction, speed sensitivity, and disintegration (quantified in original study, specific values not in abstract).
Conditions	Direct compression tablet manufacturing, high-speed compaction simulation.

Why This Matters

The superior compaction properties of the pentahydrate form reduce manufacturing costs, increase production throughput, and improve tablet quality, making it a critical procurement specification for pharmaceutical and nutraceutical manufacturers.

• [1] Bolhuis, G. K., & Chowhan, Z. T. (2001). DC Calcium lactate, a new filler-binder for direct compaction of tablets. International Journal of Pharmaceutics, 221(1-2), 77-86. View Source
• [2] Sakata, Y., Shiraishi, S., Takayama, K., & Otsuka, M. (2005). Characterization of dehydration and hydration behavior of calcium lactate pentahydrate and its anhydrate. Colloids and Surfaces B: Biointerfaces, 46(3), 135-141. View Source

Direct-Compression: Single Filler-Binder vs. Dicalcium Phosphate

The addition of calcium lactate pentahydrate as a nutrient substrate for the alkaliphilic bacterium Lysinibacillus sphaericus strain SKC/VA-1 resulted in a 45% increase in compressive strength and a 36% increase in indirect tensile strength in mortar specimens compared to control specimens without CLP [1]. This enhancement is attributed to microbially induced calcium carbonate precipitation (MICCP), which fills micro-cracks and improves the material's mechanical integrity [1]. The self-healing process occurred more rapidly in mortar supplemented with CLP than in the control specimen [2].

Evidence Dimension	Compressive and Tensile Strength Enhancement
Target Compound Data	Mortar with CLP + 10% v/v bacterial inoculum: Compressive strength increased by 45%, indirect tensile strength increased by 36%.
Comparator Or Baseline	Control mortar specimen (without CLP or bacteria).
Quantified Difference	+45% compressive strength; +36% indirect tensile strength.
Conditions	Mortar specimens cured for 28 days; bacterial inoculum of L. sphaericus strain SKC/VA-1 at 10% v/v (~7 × 10⁷ CFU/mL).

Why This Matters

This application demonstrates a high-value, non-traditional use for calcium lactate pentahydrate, where its specific function as a bacterial nutrient leads to quantifiable improvements in material durability, creating a compelling value proposition for procurement in the construction materials sector.

• [1] Intan, N., Ekaputri, J. J., & Risdianto, H. (2020). Bacteria incorporated with calcium lactate pentahydrate to improve the mortar properties and self-healing occurrence. Scientific Reports, 10, 17873. View Source
• [2] Intan, N., Ekaputri, J. J., & Risdianto, H. (2020). Bacteria incorporated with calcium lactate pentahydrate to improve the mortar properties and self-healing occurrence. Scientific Reports, 10, 17873. View Source

Sensory Quality vs. Calcium Chloride

Calcium lactate pentahydrate is characterized by a neutral, non-bitter taste profile, which distinguishes it from other calcium salts like calcium chloride (bitter) and calcium carbonate (chalky) . In a human bioavailability study, supplementation with 900 mg of calcium lactate resulted in a faster absorption rate and a higher increase in serum calcium levels compared to calcium carbonate [1]. The study concluded that calcium lactate had higher calcium bioavailability and may produce a greater benefit for the prevention of osteoporosis [1].

Evidence Dimension	Bioavailability and Sensory Profile
Target Compound Data	Calcium lactate: Neutral taste, faster absorption rate, higher serum calcium increase.
Comparator Or Baseline	Calcium carbonate: Chalky taste, slower absorption rate; Calcium chloride: Bitter taste.
Quantified Difference	Qualitative advantage in taste and absorption rate (quantified as 'faster' and 'higher' in the study).
Conditions	Human study: 38 healthy adults, 900 mg calcium supplement, fasted state, blood and urine analysis over 5 and 24 hours.

Why This Matters

The neutral taste enables formulation of palatable liquid supplements and fortified foods, while the faster absorption provides a clinical advantage for rapid calcium replenishment, making it a preferred choice for premium consumer health products.

• [1] Hsu, C. H., et al. (2003). Calcium bioavailability of calcium carbonate and calcium lactate supplements. Nutritional Sciences Journal, 28(1), 34-40. View Source

Serum Calcium Absorption Rate vs. Carbonate

In a study evaluating alum-free jellyfish processing, the use of calcium lactate (E327) and calcium citrate (E333) as texturizing agents was compared. Both salts led to a similar increase in texture values of ~1.7-1.8-fold compared to starting raw materials [1]. However, calcium lactate is often preferred due to its neutral taste and higher solubility, which simplifies processing and improves final product quality. The study also noted that calcium lactate, when combined with phenolic compounds, contributed to an antioxidant activity increase of up to 8-fold and a protein concentration increase of up to 2.6-fold [1].

Evidence Dimension	Texture Enhancement
Target Compound Data	Calcium lactate: ~1.7-1.8-fold increase in texture values; antioxidant activity increased up to 8-fold; protein concentration increased up to 2.6-fold.
Comparator Or Baseline	Calcium citrate: ~1.7-1.8-fold increase in texture values; calcium acetate (comparator for antimicrobial effects).
Quantified Difference	Equivalent textural enhancement to calcium citrate; additional nutritional benefits when combined with phenolics.
Conditions	Jellyfish (JF) processing without alum; treatment with calcium salts and phenolic compounds.

Why This Matters

This demonstrates calcium lactate pentahydrate's utility as a functional food ingredient that not only modifies texture but also enhances nutritional value, offering a dual benefit for food manufacturers developing clean-label, alum-free products.

• [1] Bleve, G., Ramires, F. A., De Domenico, S., & Leone, A. (2021). An Alum-Free Jellyfish Treatment for Food Applications. Frontiers in Nutrition, 8, 718577. View Source

Self-Healing Bioconcrete as Dual Carbon-Calcium Source

Calcium lactate pentahydrate is manufactured to meet stringent pharmacopoeial standards (USP, FCC, BP, Ph. Eur., JP), ensuring a consistent elemental calcium content of 13.1% to 14.5% w/w on an as-is basis and an assay purity of 98.0% to 101.0% C₆H₁₀CaO₆ on a dried basis . This is in contrast to other calcium salts where the calcium content can vary significantly based on hydration state and manufacturing process. For example, calcium carbonate has a theoretical calcium content of 40% but often presents with lower bioavailability and inconsistent dissolution profiles. The controlled loss on drying specification (22.0-27.0% w/w) for the pentahydrate ensures predictable behavior during processing and storage .

Evidence Dimension	Elemental Calcium Content and Purity
Target Compound Data	Calcium lactate pentahydrate: 13.1-14.5% w/w elemental calcium; 98.0-101.0% assay purity; Loss on drying: 22.0-27.0%.
Comparator Or Baseline	Calcium carbonate: ~40% elemental calcium (theoretical) but variable bioavailability; Calcium citrate: ~21% elemental calcium; Calcium gluconate: ~9% elemental calcium.
Quantified Difference	Consistent and certified calcium content range; regulated loss on drying ensures consistent hydration.
Conditions	USP, FCC, BP, Ph. Eur., JP monograph specifications.

Why This Matters

This predictable, certified composition is essential for formulators in the pharmaceutical and nutraceutical industries who require precise dosing and consistent product performance, minimizing batch-to-batch variability and ensuring regulatory compliance.

Calcium Lactate Pentahydrate: Application Scenarios

Direct-Compression Tablet Manufacturing

Procure calcium lactate pentahydrate meeting USP/BP/Ph. Eur. specifications for use as a primary filler-binder in direct compression tablet formulations. The pentahydrate's superior compaction properties, low speed sensitivity, and rapid disintegration profile, as demonstrated in head-to-head studies against the trihydrate form and dicalcium phosphate dihydrate [1], make it ideal for high-speed tablet production of calcium supplements and multi-vitamins. Its neutral taste ensures patient compliance .

Calcium Supplementation in Low-Acid Conditions

Source calcium lactate pentahydrate as a specialized nutrient substrate for alkaliphilic bacteria (e.g., Lysinibacillus sphaericus) in the production of self-healing concrete and mortar. Quantitative data shows a 45% increase in compressive strength and a 36% increase in indirect tensile strength when CLP is used in conjunction with a 10% v/v bacterial inoculum [2]. This application leverages CLP's unique role in microbially induced calcite precipitation to enhance material durability and service life.

Fresh-Cut Produce Preservation

Utilize high-purity calcium lactate pentahydrate to formulate clear, shelf-stable liquid calcium supplements and fortified beverages. Its high aqueous solubility (6.7 g/100 mL at 25°C) is approximately 10-fold higher than calcium carbonate [3], enabling higher calcium loading without precipitation. The neutral, non-bitter taste profile is critical for consumer acceptance, providing a distinct sensory advantage over other soluble salts like calcium chloride or calcium lactate gluconate mixtures.

Self-Healing Bioconcrete via MICP

Employ food-grade calcium lactate pentahydrate (E327) as a clean-label texturizing and stabilizing agent in novel food processing applications, such as alum-free jellyfish treatment or fruit and vegetable firming. Evidence shows it can increase texture values by ~1.7-1.8-fold, similar to calcium citrate, while also contributing to an 8-fold increase in antioxidant activity and a 2.6-fold increase in protein content when combined with phenolic compounds [4]. This offers a dual functional benefit for premium food products.

• [1] Bolhuis, G. K., & Chowhan, Z. T. (2001). DC Calcium lactate, a new filler-binder for direct compaction of tablets. International Journal of Pharmaceutics, 221(1-2), 77-86. View Source
• [2] Intan, N., Ekaputri, J. J., & Risdianto, H. (2020). Bacteria incorporated with calcium lactate pentahydrate to improve the mortar properties and self-healing occurrence. Scientific Reports, 10, 17873. View Source
• [3] Sheikh, M. S., Santa Ana, C. A., Nicar, M. J., Schiller, L. R., & Fordtran, J. S. (1987). Gastrointestinal absorption of calcium from milk and calcium salts. New England Journal of Medicine, 317(9), 532-536. View Source
• [4] Bleve, G., Ramires, F. A., De Domenico, S., & Leone, A. (2021). An Alum-Free Jellyfish Treatment for Food Applications. Frontiers in Nutrition, 8, 718577. View Source